2-(2-{4-[2-(trifluoromethyl)benzyl]-1-piperazinyl}ethoxy)ethanol

• IUPAC Name: 2-[2-[4-[[2-(trifluoromethyl)phenyl]methyl]piperazin-1-yl]ethoxy]ethanol
• InChI: InChI=1S/C16H23F3N2O2/c17-16(18,19)15-4-2-1-3-14(15)13-21-7-5-20(6-8-21)9-11-23-12-10-22/h1-4,22H,5-13H2
• InChI Key: VFMUETXNDYHLKD-UHFFFAOYSA-N
• Canonical SMILES: C1CN(CCN1CCOCCO)CC2=CC=CC=C2C(F)(F)F
• Molecular Formula: C16H23F3N2O2
• Molecular Weight: 332.36 g/mol

Description

2-(2-{4-[2-(trifluoromethyl)benzyl]-1-piperazinyl}ethoxy)ethanol, also known as TFE-2-OE, is a chemical compound that has been widely studied in scientific research. This compound has been found to have potential applications in various fields, including medicinal chemistry, neuroscience, and drug discovery. In

Scientific Research Applications

2-(2-{4-[2-(trifluoromethyl)benzyl]-1-piperazinyl}ethoxy)ethanol has been found to have potential applications in various fields of scientific research. In medicinal chemistry, this compound has been studied for its potential use as a drug delivery system. It has been found to be effective in delivering drugs to the brain, which is a challenging task due to the blood-brain barrier. In neuroscience, this compound has been studied for its potential use as a tool for studying the function of neurotransmitter receptors. It has been found to modulate the activity of certain receptors, which can help in understanding their role in various neurological disorders. In drug discovery, this compound has been studied for its potential use as a lead compound for developing new drugs.

Mechanism of Action

2-(2-{4-[2-(trifluoromethyl)benzyl]-1-piperazinyl}ethoxy)ethanol has been found to modulate the activity of certain neurotransmitter receptors, including the GABA-A receptor and the 5-HT1A receptor. It acts as a positive allosteric modulator of these receptors, which enhances their activity. This modulation results in anxiolytic and antidepressant effects, which have been observed in various animal models.
Biochemical and Physiological Effects
This compound has been found to have anxiolytic and antidepressant effects in various animal models. It has also been found to improve cognitive function and memory in certain animal models. These effects are believed to be due to the modulation of neurotransmitter receptors.

Advantages and Limitations for Lab Experiments

One advantage of using 2-(2-{4-[2-(trifluoromethyl)benzyl]-1-piperazinyl}ethoxy)ethanol in lab experiments is its ability to cross the blood-brain barrier, which makes it an effective tool for studying the function of neurotransmitter receptors in the brain. However, one limitation is that this compound has a short half-life, which can make it difficult to study its long-term effects.

Future Directions

There are several future directions for research on 2-(2-{4-[2-(trifluoromethyl)benzyl]-1-piperazinyl}ethoxy)ethanol. One direction is to study its potential use as a drug delivery system for the treatment of neurological disorders. Another direction is to study its potential use as a lead compound for developing new drugs. Additionally, further research is needed to understand the long-term effects of this compound and its mechanism of action in greater detail.